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  4. 3-Chloro-N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
3-Chloro-N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide 3-Chloro-N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Brand Name: Vulcanchem
CAS No.: 845988-81-0
VCID: VC0357676
InChI: InChI=1S/C25H20ClN5O3/c1-15-5-3-9-30-21(15)28-23-20(25(30)33)12-17(13-27)22(31(23)14-19-8-4-10-34-19)29-24(32)16-6-2-7-18(26)11-16/h2-3,5-7,9,11-12,19H,4,8,10,14H2,1H3
SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC(=CC=C4)Cl)N3CC5CCCO5)C#N
Molecular Formula: C25H20ClN5O3
Molecular Weight: 473.9g/mol

3-Chloro-N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide

CAS No.: 845988-81-0

Main Products

VCID: VC0357676

Molecular Formula: C25H20ClN5O3

Molecular Weight: 473.9g/mol

3-Chloro-N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide - 845988-81-0

CAS No. 845988-81-0
Product Name 3-Chloro-N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Molecular Formula C25H20ClN5O3
Molecular Weight 473.9g/mol
IUPAC Name 3-chloro-N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Standard InChI InChI=1S/C25H20ClN5O3/c1-15-5-3-9-30-21(15)28-23-20(25(30)33)12-17(13-27)22(31(23)14-19-8-4-10-34-19)29-24(32)16-6-2-7-18(26)11-16/h2-3,5-7,9,11-12,19H,4,8,10,14H2,1H3
Standard InChIKey MMIJDEBTIOHJTB-UHFFFAOYSA-N
SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC(=CC=C4)Cl)N3CC5CCCO5)C#N
Canonical SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=CC(=CC=C4)Cl)N3CC5CCCO5)C#N
PubChem Compound 3987929
Last Modified Nov 11 2021
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